BE“GHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of Oil and Gas Extraction
Impacts: Sakhalin vs. Alaska

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Saxalin

Cat. No.: B150552

A guide for researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of the environmental, economic, and social impacts
of oil and gas extraction in two prominent subarctic regions: Sakhalin Island in Russia and the
state of Alaska in the United States. Both regions are rich in hydrocarbon resources and
present unique operational and environmental challenges. This document summarizes key
gquantitative data, outlines experimental protocols for impact assessment, and visualizes
complex relationships to offer a comprehensive overview for researchers and professionals.

Data Presentation

The following tables provide a structured comparison of key quantitative data related to the oil
and gas industry in Sakhalin and Alaska.

Table 1: Economic and Production Indicators
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Indicator

Sakhalin

Alaska

Oil Production

Sakhalin-2 project reduced
output to 88,000 bpd in 2020.

[1]

North Slope production
averaged 496,106 bpd in
FY2019.[1]

Gas Production

The region produces 29 billion
cubic meters of natural gas

annually.[2]

13.08 billion cubic feet of
natural gas were produced
onshore on federal lands in
fiscal year 2014.[3]

Contribution to Regional

The oil and gas industry
accounted for 80% of

Sakhalin's industrial output by

The oil and gas industry
supported 16% of the state's
jobs and contributed 47% to

state revenue in 2022. The

Economy 2006.[4] The Gross Regional ) )
, industry contributed $19.4
Product was estimated at 1.8 o )
o ] billion to the state's GDP in
trillion rubles in 2024.[2]
2019.[5]
The volume of investments in The industry plans to invest
Investment fixed assets is estimated at $14 billion in new fields and

350 billion rubles in 2024.[2]

existing fields through 2028.

Corporate Revenue

Sakhalin Energy's revenue
amounted to US$ 4,383 million
in 2020.[1]

The oil and gas industry paid
$4.5 billion in tax and royalty
payments in 2022.[2]

Table 2: Socio-Economic Indicators
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Indicator Sakhalin Alaska
The oil and gas industry
supported 69,250 jobs (direct
Sakhalin Energy employed and indirect) in 2022. In 2022,
Employment
2,230 people in 2020.[1] 15 major oil and gas
companies directly employed
4,105 workers.[2]
The average salary in the The oil and gas industry paid
Wages Sakhalin region is 130.4 $1.1 billion in wages in 2022.

thousand rubles.[2]

[2]

Unemployment Rate

The Sakhalin Region has a
record low unemployment rate
of 0.3%.[2]

The unemployment rate in
Alaska was 4.5% in October
2023.

Population

The population of the Sakhalin
region was 457.6 thousand

people as of January 1, 2024.
[2]

The population of Alaska was
approximately 733,391 in
2020.

Social Issues

Rise in prostitution, HIV/AIDS,
and violence against women
linked to the influx of foreign

male workers.[6]

Social and economic effects
have been large, and both

positive and negative.[7]

Table 3: Environmental Impact Indicators (Oil Spills)
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Indicator

Sakhalin

Alaska

Reported Spills

A large oil spill occurred in
2016 from a pipeline at the
Ekhabi oilfield, with estimates
of one to two thousand barrels
spilled.[8] In late January
2009, over 120 birds drenched
in oil were found along the

Aniva Bay coast.[9]

Approximately 2,000 oil and
hazardous substance spills
occur on average each year.
[10] Between 2006 and 2009,
nearly 660,000 gallons of ail,
natural gas, and wastewater
were spilled on the North
Slope.[11]

Major Incidents

A Chinese cargo vessel went
aground on Sakhalin Island in
early 2025, though no
immediate oil spillage was
reported.[12]

The Exxon Valdez oil spill in
1989 released over 10 million

US gallons of crude oil.[13]

Regulatory Oversight

Russian authorities have been
criticized for a lack of
enforcement and political will
to implement preventive

measures for oil spills.[14]

The Alaska Department of
Environmental Conservation
(ADEC) receives and responds
to an average of 2,300 spill

reports annually.[5][15]

Experimental Protocols

A comprehensive understanding of the impacts of oil and gas extraction relies on robust

scientific methodologies. Below are outlines of key experimental protocols and assessment

frameworks employed in both regions.

Environmental Impact Assessment (EIA)

Both Sakhalin and Alaska require Environmental Impact Assessments for oil and gas projects.

The general process, while varying in specific regulatory details, follows a common framework.

Typical EIA Workflow:

o Screening: Determining if an EIA is required based on the project's scale and potential

impacts.
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e Scoping: Identifying the key environmental and social issues to be assessed, involving
stakeholders such as local communities, scientific experts, and government agencies.

o Baseline Studies: Collecting data on the existing environmental and social conditions of the
project area. This includes flora, fauna, air and water quality, and socio-economic
parameters.

e Impact Prediction and Assessment: Identifying and predicting the potential positive and
negative impacts of the project. This involves quantitative modeling and qualitative analysis.

o Mitigation Measures: Proposing measures to avoid, reduce, or remedy adverse impacts.
e Reporting: Compiling the findings into an Environmental Impact Statement (EIS).

e Review and Decision-Making: The EIS is reviewed by regulatory bodies and the public,
leading to a decision on project approval.

e Monitoring: Post-approval monitoring to ensure compliance with mitigation measures and to
track actual impacts.

Social Impact Assessment (SIA)

Socio-economic impacts are a critical component of the overall assessment. Methodologies for
SIA often involve a combination of quantitative and qualitative approaches.

Key Components of an SIA:

o Community Profiling: Gathering demographic, economic, and social data of the affected
communities.

o Stakeholder Engagement: Conducting interviews, surveys, and public meetings to
understand community concerns and aspirations.

e Impact ldentification: Identifying potential impacts on employment, local economy, public
services, cultural heritage, and community health and well-being.

e Analysis of Distribution of Impacts: Assessing how different groups within the community
may be disproportionately affected.
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o Development of Mitigation and Enhancement Measures: Proposing strategies to manage
negative impacts and enhance positive benefits.

Specific Monitoring Protocols

o Marine Mammal Monitoring (Seismic Surveys): To mitigate the impact of seismic surveys on
marine mammals, a common protocol involves:

o Exclusion Zones: Establishing a safety zone around the seismic source.

o Visual and Acoustic Monitoring: Employing marine mammal observers (MMOs) and
passive acoustic monitoring (PAM) to detect the presence of marine mammals before and
during operations.

o Soft Starts: Gradually increasing the intensity of the sound source to allow marine
mammals to leave the area.

o Shutdown Procedures: Halting operations if marine mammals enter the exclusion zone.
[16]

» Oil Spill Response and Monitoring (Alaska): The Alaska Department of Environmental
Conservation (ADEC) oversees a comprehensive oil spill prevention and response program.
Key elements include:

[¢]

Contingency Plans: Mandating detailed oil spill response plans from operators.

[e]

Geographic Response Strategies (GRS): Pre-defined, site-specific plans for protecting
sensitive areas.[17]

[¢]

Use of Dispersants: Strict protocols for the approval and application of chemical
dispersants under specific conditions.[10]

[¢]

Regular Drills and Exercises: Conducting announced and unannounced exercises to test
the readiness of response teams.[7]

e Environmental Monitoring (Sakhalin): The Sakhalin-2 project includes a comprehensive
environmental monitoring program. For instance, a Laboratory Information Management
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System (LIMS) is utilized for managing data from environmental monitoring, including quality
testing of oil and gas, process monitoring, and testing at upstream facilities.[18]

Mandatory Visualization

The following diagrams, created using the DOT language, illustrate key processes and
relationships discussed in this guide.
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Caption: A flowchart of the typical Environmental Impact Assessment (EIA) process.
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Caption: Cascading impacts of an oil spill on the environment and society.
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Caption: The economic multiplier effect of the oil and gas industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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